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Get Quote

Chemical Properties and Applications

Table 1: Basic Properties of Barium Chlorate and Chloric Acid

Property Barium Chlorate [Ba(ClO₃)₂] Chloric Acid (HClO₃)

Molecular
Weight

304.22 g/mol (anhydrous) [1] 84.46 g/mol [2]

Appearance White crystalline solid or white

powder [1] [3]

Colorless aqueous solution [2]

Solubility in
Water

33.8 g/100 mL at 20°C [1] 40 g/100 mL at 20°C [2]

Melting/Boiling
Point

Monohydrate decomposes at

~120°C; Anhydrous decomposes at
~414°C [1]

~ -20°C (melting point); 40°C (boiling point,

for <10% solution) [2]

Primary Uses Oxidizer in green pyrotechnics,
production of chloric acid [1] [4]

Precursor for chlorate salts, potent
oxidizing and bleaching agent [2]

Stability Decomposes to BaCl₂ and O₂ at
melting point [1]

Cannot be isolated in pure form; stable in
aqueous solution up to ~30% concentration

at low T [2]
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Synthesis of Barium Chlorate

Barium chlorate can be synthesized through several methods, each with different advantages regarding

purity and complexity.

Protocol 1: Metathesis Reaction (Double Decomposition)

This common method reacts barium chloride with sodium chlorate, exploiting the lower solubility of barium

chlorate [1] [3] [4].

Reaction Principle: BaCl₂ + 2 NaClO₃ → Ba(ClO₃)₂ + 2 NaCl

Procedure:
Reaction: Combine a concentrated solution of sodium chlorate with solid barium chloride in a

reaction vessel with stirring [3].
Crystallization: Concentrate and cool the reaction mixture. Barium chlorate will precipitate

[1].
Separation & Purification: Collect crystals via filtration or centrifugation [3]. Recrystallization is

critical to remove sodium contaminants that impair color purity in pyrotechnic applications [5]
[4]. The mother liquor can be recycled [3].

Drying: Dry the purified crystals [3].

Protocol 2: Direct Electrolysis of Barium Chloride

This method avoids sodium contamination and is suitable for high-purity needs [1] [5].

Reaction Principle: BaCl₂ + 6 H₂O → Ba(ClO₃)₂ + 6 H₂

Procedure:
Cell Setup: Prepare an electrolytic cell without a diaphragm. A typical electrolyte is a solution of

barium chloride dihydrate (~40g per 100mL water) [5].
Electrolysis: Use a lead dioxide or graphite anode and a stainless steel cathode. Adding small

amounts of potassium dichromate can improve current efficiency by forming a protective layer
on the cathode [6].

Crystallization and Harvesting: Run the cell, then evaporate the cell liquor until crystals form.
The current efficiency is typically 30-40% without pH control. A small crop of crystals can be

harvested, and the remaining solution recycled [5].
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Protocol 3: Non-Electrolytic Route via Ammonium Chlorate

This method provides a sodium-free alternative without specialized equipment [5].

Reaction Principles:

KClO₃ + NH₄C₄H₅O₆ → NH₄ClO₃ + KC₄H₅O₆ (↓)
2 NH₄ClO₃ + BaCO₃ → Ba(ClO₃)₂ + 2 NH₃ + H₂O + CO₂

Procedure:
Prepare Ammonium Chlorate Solution: React potassium chlorate and ammonium bitartrate

in hot water. Upon cooling, potassium bitartrate precipitates. Do not isolate the ammonium
chlorate; leave it in solution for stability [5].

React with Barium Carbonate: Add barium carbonate (ensure it is sodium-free) to the
ammonium chlorate solution and boil for several hours, adding water as needed, until the smell

of ammonia is no longer detected [5].
Crystallize Barium Chlorate: Cool the solution, filter out the crystals, and evaporate the filtrate

for more product [5].
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Synthesis Pathways for Barium Chlorate

Synthesis of Chloric Acid from Barium Chlorate

Chloric acid is synthesized by reacting barium chlorate with dilute sulfuric acid, precipitating the barium as

insoluble sulfate [2].

Reaction Principle: Ba(ClO₃)₂ + H₂SO₄ → 2 HClO₃ + BaSO₄ (↓)
Procedure:

Reaction: Slowly add dilute sulfuric acid to an aqueous solution of barium chlorate with
constant stirring. The formation of a white precipitate (barium sulfate) will be observed.

Filtration: Remove the barium sulfate precipitate completely through filtration.
Concentration: The filtrate is an aqueous solution of chloric acid. It can be carefully

concentrated under reduced pressure at low temperatures to a maximum concentration of
about 40% [2].
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Workflow for Chloric Acid Synthesis

Critical Safety and Handling Guidelines

Table 2: Hazard Overview and Safety Measures

Hazard Category Specific Risks Recommended Safety Measures

| Toxicity | - Barium chlorate is toxic if ingested or inhaled [1] [4].

Causes irritation to skin, eyes, and respiratory tract [1].

Can cause methemoglobinemia, kidney damage [1]. | - Use local exhaust ventilation [2].
Wear appropriate PPE (gloves, dust mask, safety goggles) [1] [4]. | | Reactivity & Incompatibility | -

Never mix with sulfur, sulfides, or phosphorous; risk of spontaneous ignition [4].
Contact with acids (even weak ones) can produce explosive chlorine dioxide gas [4].

Avoid contact with metal powders, ammonia, and organic materials [2]. | - Store separately from
incompatible materials.

Use dedicated, clean equipment.
Avoid friction, heat, shock, and static electricity in mixtures [4]. | | Environmental Hazard | Very

harmful to aquatic life [1]. | Prevent release into the environment. Dispose of as hazardous waste
according to local regulations [1]. |

Key Conclusions for Researchers

Purity is Paramount: For pyrotechnic applications requiring a pure green flame, sodium-free

synthesis routes like direct electrolysis or the ammonium chlorate method are superior to the
standard metathesis reaction [5].

Safety is Non-Negotiable: The extreme oxidative power and sensitivity of chlorate mixtures demand
rigorous adherence to safety protocols, especially regarding contamination and friction [4].

Material Stability Dictates Process: Chloric acid's instability in its pure form means it is typically
produced and used in situ as a solution, with concentration requiring careful control under reduced

pressure [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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